![molecular formula C22H43LiO2 B1260801 Lithium docosanoate CAS No. 4499-91-6](/img/structure/B1260801.png)
Lithium docosanoate
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Overview
Description
Lithium docosanoate, also known as this compound, is a useful research compound. Its molecular formula is C22H43LiO2 and its molecular weight is 346.5 g/mol. The purity is usually 95%.
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Properties
4499-91-6 | |
Molecular Formula |
C22H43LiO2 |
Molecular Weight |
346.5 g/mol |
IUPAC Name |
lithium;docosanoate |
InChI |
InChI=1S/C22H44O2.Li/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24;/h2-21H2,1H3,(H,23,24);/q;+1/p-1 |
InChI Key |
SDIIFPDBZMCCLQ-UHFFFAOYSA-M |
SMILES |
[Li+].CCCCCCCCCCCCCCCCCCCCCC(=O)[O-] |
Canonical SMILES |
[Li+].CCCCCCCCCCCCCCCCCCCCCC(=O)[O-] |
4499-91-6 | |
Related CAS |
112-85-6 (Parent) |
synonyms |
ehenic acid behenic acid, aluminum salt behenic acid, barium salt behenic acid, cadmium salt behenic acid, ferrium (+3) salt behenic acid, lithium salt behenic acid, potassium salt behenic acid, silver (+1) salt behenic acid, sodium salt behenic acid, zinc salt docosanoic acid |
Origin of Product |
United States |
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